Cas no 107089-81-6 (4H-1,2,4-Benzothiadiazine,3-hydrazinyl-4-phenyl-, 1,1-dioxide)
107089-81-6 structure
Product Name:4H-1,2,4-Benzothiadiazine,3-hydrazinyl-4-phenyl-, 1,1-dioxide
CAS No:107089-81-6
MF:C13H12N4O2S
MW:288.324980735779
CID:189905
PubChem ID:3065176
Update Time:2025-04-19
4H-1,2,4-Benzothiadiazine,3-hydrazinyl-4-phenyl-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,2,4-Benzothiadiazine,3-hydrazinyl-4-phenyl-, 1,1-dioxide
- (1,1-dioxo-4-phenyl-1λ<sup>6</sup>,2,4-benzothiadiazin-3-yl)hydrazine
- 2H-1,2,4-Benzothiadiazin-3(4H)-one, 4-phenyl-, hydrazone, 1,1-dioxide
- 3-hydrazino-4-phenyl-4H-1,2,4-benzothiadiazine 1,1-dioxide
- 3-hydrazino-4-phenyl-4H-1,2,4-benzothiadiazine-1,1-dioxide
- 4-Phenyl-2H-1,2,4-benzothiadiazin-3(4H)-one hydrazone 1,1-dioxide
- AC1MI9B1
- BRN 5589371
- LS-40460
- 107089-81-6
- DTXSID60147900
-
- Inchi: 1S/C13H12N4O2S/c14-15-13-16-20(18,19)12-9-5-4-8-11(12)17(13)10-6-2-1-3-7-10/h1-9H,14H2,(H,15,16)
- InChI Key: SEYMLDDMBGJEKN-UHFFFAOYSA-N
- SMILES: S1(C2C=CC=CC=2N(C2C=CC=CC=2)C(NN)=N1)(=O)=O
Computed Properties
- Exact Mass: 288.06826
- Monoisotopic Mass: 288.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 96.2Ų
Experimental Properties
- Density: 1.48
- Boiling Point: 506.6°C at 760 mmHg
- Flash Point: 260.2°C
- Refractive Index: 1.72
- PSA: 87.79
- LogP: 3.52120
4H-1,2,4-Benzothiadiazine,3-hydrazinyl-4-phenyl-, 1,1-dioxide Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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